Cas no 29960-42-7 (Cyclohexenecarboxylic acid)

Cyclohexenecarboxylic acid structure
Cyclohexenecarboxylic acid structure
Product Name:Cyclohexenecarboxylic acid
CAS No:29960-42-7
MF:C7H10O2
MW:126.1531
CID:238035
Update Time:2024-01-26

Cyclohexenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Cyclohexenecarboxylic acid
    • Inchi: InChI=1S/C7H10O2/c8-7(9)6-4-2-1-3-5-6/h4H,1-3,5H2,(H,8,9)
    • InChI Key: NMEZJSDUZQOPFE-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)CCCCC=1

Computed Properties

  • Exact Mass: 126.0681
  • Monoisotopic Mass: 126.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Color/Form: 透明固体
  • Density: 1.101
  • Melting Point: 38.0 °C
  • Boiling Point: 133-135℃ (15 mmHg)
  • Flash Point: >110℃
  • Refractive Index: 1.5
  • PSA: 37.3

Cyclohexenecarboxylic acid Security Information

  • Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
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